2-Bromo-4-[1,3]dioxolan-2-yl-5-fluoro-pyridine

• Molecular Formula: C8H7BrFNO2
• Molecular Weight: 248.05 g/mol
• IUPAC Name: 2-bromo-4-(1,3-dioxolan-2-yl)-5-fluoropyridine
• InChI: InChI=1S/C8H7BrFNO2/c9-7-3-5(6(10)4-11-7)8-12-1-2-13-8/h3-4,8H,1-2H2
• InChI Key: ZBUKRFKBVUBEKC-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC(=NC=C2F)Br

Description

2-Bromo-4-[1,3]dioxolan-2-yl-5-fluoro-pyridine is a useful research compound. Its molecular formula is C8H7BrFNO2 and its molecular weight is 248.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-5-fluoroisonicotinaldehyde (495 mg, 2.43 mmol), ethylene glycol (0.27 mL, 4.85 mmol) and p-toluenesulfonic acid monohydrate (508 mg, 2.67 mmol) in toluene (13.5 mL) was refluxed for 4 hours. The mixture was concentrated and taken up in CH2Cl2, washed with 1 M NaOH, dried over sodium sulfate, filtered and concentrated. The crude product was purified by flash chromatography on silica gel (cyclohexane/EtOAc) to give INT 44.